Cas no 58-27-5 (Vitamin K3)

• Product Name: Vitamin K3
• CAS No: 58-27-5
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• MDL: MFCD00001681
• CID: 33691
• PubChem ID: 24871411
• Update Time: 2025-08-29

Vitamin K3 Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,4-naphthoquinone
• Menadione (1.05793)
• Vitamin K2(0)
• Vitamin K3
• menaphthone
• Menadione
• Vitamin K_3
• 2-Methyl-1,4-dihydronaphthalene-1,4-dione
• VK3
• 2-Methylnaphthoquinone
• Menadione (K3)
• VITAMIN K3(MENADIONE)(P)
• VITAMIN K3(MENADIONE)(RG)
• 2-methyl-1,4-naphthalenedione
• 2-methyl-1,4-naphthodione
• 2-methyl-naphthoquinone
• Aquakay
• Juva-K
• Kanone
• Karcon
• Kareon
• Kaykot
• Kipca
• Koaxin
• Synkay
• 2-methylnaphthalene-1,4-dione
• Thyloquinone
• Panosine
• Klottone
• Kayquinone
• Kappaxin
• Kayklot
• Kolklot
• Menaphthon
• Menadion
• Kaergona
• Aquinone
• Mitenone
• Kativ-G
• Prokayvit
• Mitenon
• Hemodal
• K-Thrombyl
• K-Vitan
• Kipca-Oil Soluble
• Vitamin K0
• Menaquinone 0
• Vitamin K 3
• Menaphtone
• Menadionum
• 2-Methyl-1,4-naphthochinon
• SMR000653532
• MLS000069420
• SMR000059102
• MLS001148443

• MDL： MFCD00001681
• Inchi： 1S/C11H8O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3
• InChI Key： MJVAVZPDRWSRRC-UHFFFAOYSA-N
• SMILES： CC1C(=O)C2C(=CC=CC=2)C(=O)C=1
• BRN： 1908453

Computed Properties

• Exact Mass: 172.05200
• Monoisotopic Mass: 172.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.18
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: White crystalline or crystalline powder, almost odorless, hygroscopic, discolored when exposed to light. It has a slight pungent smell. It is stable in air and decomposes in sunlight.
• Density: 1.1153 (rough estimate)
• Melting Point: 105-107 °C (lit.)
• Boiling Point: 304.5℃ at 760 mmHg
• Flash Point: 113.8 °C
• Refractive Index: 1.5500 (estimate)
• Solubility: oil: soluble
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. May be light sensitive. Incompatible with strong oxidizing agents.
• PSA: 34.14000
• LogP: 2.01190
• Odor: Very faint acrid odor
• Solubility: 1g of product is dissolved in about 60ml of ethanol, 10ml of benzene, 50ml of vegetable oil, and dissolved in chloroform and carbon tetrachloride. Soluble in water. The ethanol solution is neutral to litmus test paper. The solution does not decompose when heated to 120 ℃. It will be destroyed in case of alkali and reducing agent. Insoluble in ether and benzene.
• Merck: 5831
• Sensitiveness: Light Sensitive

Vitamin K3 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39-S24
• FLUKA BRAND F CODES：8
• RTECS：QL9100000
• Hazardous Material Identification：
• Safety Term：S24;S26;S37/39
• Risk Phrases：R22; R36/37/38; R43
• HazardClass：IRRITANT
• TSCA：Yes
• Toxicity：LD50 orally in mice: ~0.5 g/kg (Molitor, Robinson)
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones
• Solvents and Organic Chemicals Organic Compounds

Additional information on Vitamin K3

Vitamin K3: A Comprehensive Overview

Vitamin K3, also known as menadione, is a synthetic form of vitamin K with the CAS number 58-27-5. It plays a crucial role in blood coagulation and has been extensively studied for its potential benefits in various health conditions. Recent research has highlighted its antioxidant properties and its ability to modulate cellular signaling pathways, making it a subject of interest in both clinical and experimental settings.

The chemical structure of menadione differs from its natural counterparts, such as vitamin K1 and K2, which are found in foods like leafy greens and fermented products. This synthetic form is often used in dietary supplements and pharmaceutical applications due to its stability and bioavailability. Studies have shown that Vitamin K3 can be effectively absorbed by the human body, making it a viable option for individuals with deficiencies or those seeking to optimize their nutritional intake.

One of the most significant advancements in the study of Vitamin K3 is its role in combating oxidative stress. Oxidative stress is a major contributor to chronic diseases, including cardiovascular disorders, diabetes, and neurodegenerative conditions. Research published in 2023 demonstrated that menadione can enhance the activity of glutathione peroxidase, an enzyme that neutralizes harmful free radicals. This finding underscores the potential of Vitamin K3 as a natural antioxidant supplement.

In addition to its antioxidant properties, Vitamin K3 has been investigated for its anti-inflammatory effects. Chronic inflammation is linked to numerous health issues, such as arthritis, obesity, and certain cancers. A 2022 study found that supplementation with menadione reduced inflammatory markers in laboratory models, suggesting its potential as a complementary therapy for inflammatory diseases.

The safety profile of Vitamin K3 has also been a focus of recent research. While it is generally considered safe when consumed within recommended dosage ranges, excessive intake may lead to adverse effects such as liver toxicity. Regulatory agencies have established guidelines to ensure the safe use of this compound in dietary supplements and medications.

In conclusion, Vitamin K3, or menadione, is a versatile compound with promising applications in nutrition and medicine. Its role as an antioxidant, anti-inflammatory agent, and essential nutrient makes it a valuable addition to modern health regimens. As research continues to uncover new benefits and mechanisms of action, the importance of CAS No 58-27-5 in maintaining human health will likely grow.